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Compound of Interest

Compound Name: SB-505124

Cat. No.: B1684690 Get Quote

For laboratory professionals engaged in research and development, ensuring the safe and

compliant disposal of chemical reagents is a critical aspect of laboratory operations. This guide

provides detailed procedures for the proper disposal of SB-505124, a selective inhibitor of

TGF-β type I receptors ALK4, ALK5, and ALK7. Adherence to these guidelines is essential for

maintaining a safe laboratory environment and ensuring regulatory compliance.

Chemical and Safety Data Overview
SB-505124 is not classified as a hazardous substance or mixture according to available safety

data sheets[1]. However, it is imperative to handle all laboratory chemicals with care and to

follow established safety protocols.

Property Data Reference

Molecular Formula C20H21N3O2 [2]

Molecular Weight 335.4 g/mol [2]

CAS Number 694433-59-5 [2]

Hazard Classification
Not a hazardous substance or

mixture
[1]

Storage Store at -20°C [2]
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Experimental Protocols for Disposal
The proper disposal of SB-505124, whether as a pure substance, in solution, or as

contaminated labware, should align with institutional and local regulations for non-hazardous

chemical waste.

Step 1: Personal Protective Equipment (PPE) Assessment

Before beginning any disposal procedure, ensure appropriate PPE is worn. This includes:

Safety glasses or goggles

Standard laboratory coat

Nitrile or latex gloves

Step 2: Disposal of Unused SB-505124 (Solid)

Consult Institutional Guidelines: Review your institution's specific procedures for the disposal

of non-hazardous chemical waste.

Waste Collection:

Carefully transfer the solid SB-505124 into a designated, clearly labeled waste container

for non-hazardous solid chemical waste.

Ensure the container is compatible with the chemical and is properly sealed.

Labeling: Label the waste container with "Non-Hazardous Chemical Waste" and list the

contents, including "SB-505124".

Storage and Pickup: Store the sealed waste container in a designated waste accumulation

area, awaiting pickup by your institution's environmental health and safety (EHS) department

or a licensed waste contractor.

Step 3: Disposal of SB-505124 Solutions

The method of disposal for solutions containing SB-505124 will depend on the solvent used.
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Aqueous Solutions:

Check Local Regulations: Verify with your EHS department if drain disposal of small

quantities of non-hazardous aqueous solutions is permissible. Regulations on this can

vary significantly.

If Drain Disposal is Prohibited: Collect the aqueous solution in a designated container for

non-hazardous aqueous waste. Label the container appropriately with its contents.

If Drain Disposal is Permitted: Flush with copious amounts of water.

Organic Solvent Solutions (e.g., DMSO):

Waste Collection:DO NOT dispose of organic solvent solutions down the drain. Collect all

solutions containing SB-505124 and organic solvents in a designated container for

hazardous chemical waste (as the solvent is typically hazardous).

Labeling: Clearly label the container with the full chemical names of the solvent and solute

(e.g., "DMSO with SB-505124").

Storage and Pickup: Store in a designated satellite accumulation area for hazardous

waste until it is collected by EHS or a licensed contractor.

Step 4: Disposal of Contaminated Labware

Decontamination:

Glassware: Rinse glassware with a suitable solvent (e.g., ethanol or acetone) to remove

residual SB-505124. Collect the rinsate in the appropriate hazardous waste container (for

organic solvents) or non-hazardous aqueous waste container. After rinsing, the glassware

can typically be washed through standard laboratory procedures.

Single-Use Plastics (e.g., pipette tips, tubes): Place all single-use plasticware that has

come into contact with SB-505124 into a designated solid waste container. If the

plasticware is contaminated with a hazardous solvent, it should be disposed of in a

hazardous solid waste container.
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Final Disposal:

Decontaminated glassware can be reused.

Contaminated plasticware should be collected in a labeled bag or container and disposed

of through the appropriate waste stream as determined by your institution.

Disposal Workflow Diagram
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Caption: Workflow for the proper disposal of SB-505124 waste streams.
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Disclaimer: The information provided is for guidance only and is based on general laboratory

safety principles. Always consult your institution's specific Environmental Health and Safety

(EHS) guidelines and local regulations for chemical disposal. Tocris products are intended for

laboratory research use only, unless stated otherwise[2].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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